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Compound of Interest

Compound Name: Cyprodinil-d5

Cat. No.: B569047

This technical guide provides an in-depth overview of commercially available Cyprodinil-d5
standards, catering to researchers, scientists, and professionals in drug development. This
document outlines suppliers, presents key quantitative data in a structured format, details an
experimental protocol for its use as an internal standard, and visualizes relevant biological and
experimental workflows.

Introduction to Cyprodinil-d5

Cyprodinil-d5 is the deuterated analog of Cyprodinil, a broad-spectrum anilinopyrimidine
fungicide. The incorporation of five deuterium atoms on the phenyl ring makes it an ideal
internal standard for quantitative analysis by mass spectrometry (MS). Its use in isotope dilution
mass spectrometry (IDMS) allows for precise and accurate quantification of Cyprodinil in
various matrices by correcting for matrix effects and variations in sample preparation and
instrument response.

Commercially Available Cyprodinil-d5 Standards

Several reputable suppliers offer Cyprodinil-d5 analytical standards. The following tables
summarize the available products and their key specifications based on publicly available
information. For lot-specific data, it is crucial to refer to the Certificate of Analysis (CoA)
provided by the supplier.

Supplier and Product Information
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Supplier Product Name Catalog Number CAS Number
LGC Standards Cyprodinil-d5 TRC-C989062 1773496-67-5
Santa Cruz 121552-61-2

) Cyprodinil-d5 sc-211123
Biotechnology, Inc. (unlabeled)

HPC Standards

D5-Cyprodinil 689034 1773496-67-5
GmbH

Clinivex Cyprodinil-d5 RCLS3C10580 1773496-67-5

: itative Specificati f C linil-d5 Standard

Molecular Storage
. Molecular . .
Supplier Weight ( Purity Format Temperatur
Formula
g/mol ) e
LGC >95% (HPLC)
Ci14H10DsN3 230.32 Neat +4°C
Standards [1]
Information
Santa Cruz _
) available on ) Room
Biotechnolog C14H10DsNs 230.32 - Solid
lot-specific Temperature
y, Inc.
CoA
Information )
HPC Information
available on ]
Standards C14H10DsN3 230.32 N 10 mg available on
lot-specific
GmbH SDS
CoA
Room
Information Temperature
Clinivex C14H10DsNs 230.33 available on Solid (unless
CoA otherwise
specified)

Note: Purity and other specific parameters are subject to lot-to-lot variability and should be
confirmed with the supplier's Certificate of Analysis.
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Biological Activity and Signaling Pathway

Cyprodinil's primary mode of action as a fungicide is the inhibition of methionine biosynthesis in
fungi.[2][3] This disruption of an essential amino acid synthesis pathway halts fungal growth
and development. Specifically, it is proposed to inhibit the enzyme cystathionine beta-lyase.
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Cyprodinil's Mode of Action: Inhibition of Methionine Biosynthesis.

Metabolism of Cyprodinil

In biological systems, Cyprodinil undergoes metabolic transformation, primarily through Phase |
and Phase Il reactions. Phase | metabolism typically involves hydroxylation of the cyclopropyl
or methyl groups, while Phase Il involves conjugation with molecules like glucose to increase

water solubility and facilitate excretion.[4]
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General Metabolic Pathway of Cyprodinil.

Experimental Protocol: Quantification of Cyprodinil
using Cyprodinil-d5 by LC-MS/MS

This section provides a detailed methodology for the quantitative analysis of Cyprodinil in a
complex matrix (e.g., fruit or vegetable homogenate) using Cyprodinil-d5 as an internal
standard. This method is based on established protocols for pesticide residue analysis.[5][6][7]

Materials and Reagents

e Cyprodinil analytical standard

¢ Cyprodinil-d5 internal standard
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

QUECHhERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)
Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Vortex mixer, centrifuge, and evaporator

Standard Solution Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Cyprodinil and Cyprodinil-d5 in
methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
Cyprodinil stock solution with acetonitrile.

Internal Standard Spiking Solution (e.g., 1 pg/mL): Dilute the Cyprodinil-d5 stock solution
with acetonitrile.

Sample Preparation (QUEChERS Method)

Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add a known amount of the Cyprodinil-d5 internal standard spiking solution.
Add QUEChERS extraction salts.

Vortex vigorously for 1 minute.
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Centrifuge at 4000 rpm for 5 minutes.

Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube.

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 5 minutes.

Filter the supernatant through a 0.22 pm filter into an autosampler vial.

LC-MS/MS Analysis

e Liquid Chromatography (LC):
o Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 pm).
o Mobile Phase A: 0.1% Formic acid and 5 mM Ammonium formate in water.
o Mobile Phase B: 0.1% Formic acid and 5 mM Ammonium formate in methanol.

o Gradient: A suitable gradient to separate Cyprodinil from matrix interferences (e.g., start
with 95% A, ramp to 95% B).

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).

o Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both Cyprodinil
and Cyprodinil-d5 for quantification and confirmation.

» Example Transitions (to be optimized):
» Cyprodinil: Q1 -> Q3 (e.g., 226.1 -> 108.1, 226.1 -> 133.1)

» Cyprodinil-d5: Q1 -> Q3 (e.g., 231.1 -> 113.1, 231.1 -> 138.1)
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Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Cyprodinil to Cyprodinil-d5
against the concentration of the calibration standards.

o Determine the concentration of Cyprodinil in the samples by interpolating their peak area
ratios from the calibration curve.

o Calculate the final concentration in the original sample by accounting for the initial sample
weight and dilution factors.

Experimental Workflow Diagram
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Workflow for Quantitative Analysis of Cyprodinil using Cyprodinil-d5.

Conclusion

Cyprodinil-d5 is an essential tool for the accurate and precise quantification of Cyprodinil in
various research and development applications. This guide provides a comprehensive
overview of commercially available standards, their properties, and a detailed experimental
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protocol for their use. For optimal results, researchers should always refer to the lot-specific
Certificate of Analysis provided by the supplier and optimize the analytical method for their
specific matrix and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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